Cas no 1261901-30-7 (4-(2-N,N-Dimethylsulfamoylphenyl)-2-fluorobenzoic acid)
4-(2-N,N-Dimethylsulfamoylphenyl)-2-fluorobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-N,N-Dimethylsulfamoylphenyl)-2-fluorobenzoic acid
- 4-[2-(Dimethylsulfamoyl)phenyl]-2-fluorobenzoic acid
-
- MDL: MFCD18322932
- Inchi: 1S/C15H14FNO4S/c1-17(2)22(20,21)14-6-4-3-5-11(14)10-7-8-12(15(18)19)13(16)9-10/h3-9H,1-2H3,(H,18,19)
- InChI Key: LLRKEANSZVAILZ-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1C1C=CC(C(=O)O)=C(C=1)F)(N(C)C)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 502
- XLogP3: 2.3
- Topological Polar Surface Area: 83.1
4-(2-N,N-Dimethylsulfamoylphenyl)-2-fluorobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB330211-5 g |
4-(2-N,N-Dimethylsulfamoylphenyl)-2-fluorobenzoic acid, 95%; . |
1261901-30-7 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB330211-5g |
4-(2-N,N-Dimethylsulfamoylphenyl)-2-fluorobenzoic acid, 95%; . |
1261901-30-7 | 95% | 5g |
€1159.00 | 2025-04-21 |
4-(2-N,N-Dimethylsulfamoylphenyl)-2-fluorobenzoic acid Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 4-(2-N,N-Dimethylsulfamoylphenyl)-2-fluorobenzoic acid
Introduction to 4-(2-N,N-Dimethylsulfamoylphenyl)-2-fluorobenzoic Acid (CAS No. 1261901-30-7)
4-(2-N,N-Dimethylsulfamoylphenyl)-2-fluorobenzoic acid, identified by its CAS number 1261901-30-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features that include a fluorine substituent and a dimethylsulfamoyl group. These structural elements contribute to its distinct chemical properties, making it a valuable candidate for various research applications, particularly in the development of novel therapeutic agents.
The molecular structure of 4-(2-N,N-Dimethylsulfamoylphenyl)-2-fluorobenzoic acid consists of a benzoic acid core substituted with a fluorine atom at the 2-position and a 2-N,N-dimethylsulfamoylphenyl group at the 4-position. The presence of the fluorine atom is particularly noteworthy, as fluorine substitution in aromatic compounds often enhances metabolic stability and binding affinity to biological targets. This feature has made such derivatives attractive for drug design, where improving pharmacokinetic profiles is crucial.
The dimethylsulfamoyl moiety in the compound introduces additional functional properties that may influence its reactivity and interaction with biological systems. Sulfamoyl groups are well-known for their role in medicinal chemistry due to their ability to form hydrogen bonds and participate in ionic interactions, which can be exploited to modulate biological activity. The dimethylation of the sulfamoyl group may further enhance its solubility and bioavailability, making it more suitable for pharmaceutical applications.
In recent years, there has been growing interest in exploring the pharmacological potential of benzoic acid derivatives, particularly those incorporating fluorine and sulfamoyl functionalities. These compounds have been investigated for their potential roles in modulating various biological pathways, including inflammation, pain perception, and metabolic regulation. For instance, studies have suggested that certain benzoic acid derivatives exhibit anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX).
One of the most compelling aspects of 4-(2-N,N-Dimethylsulfamoylphenyl)-2-fluorobenzoic acid is its potential as a scaffold for drug discovery. The combination of a fluorine atom and a dimethylsulfamoyl group creates a molecule with multiple sites for functionalization, allowing chemists to fine-tune its properties for specific therapeutic targets. This flexibility has led to several research efforts aimed at identifying analogs with improved pharmacological profiles.
Recent advancements in computational chemistry and high-throughput screening have accelerated the process of identifying promising candidates from large libraries of compounds. 4-(2-N,N-Dimethylsulfamoylphenyl)-2-fluorobenzoic acid has been utilized in virtual screening campaigns to identify potential inhibitors of enzymes involved in disease pathways. These computational approaches have demonstrated the compound's potential as a lead molecule for further optimization.
Experimental validation of these computational findings has also provided valuable insights into the biological activity of 4-(2-N,N-Dimethylsulfamoylphenyl)-2-fluorobenzoic acid. In vitro studies have shown that this compound exhibits inhibitory effects on certain enzymes relevant to inflammatory diseases. Additionally, preclinical studies have begun to explore its potential in animal models, providing preliminary evidence of its therapeutic efficacy.
The synthesis of 4-(2-N,N-Dimethylsulfamoylphenyl)-2-fluorobenzoic acid presents unique challenges due to the complexity of its structure. However, advances in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Modern synthetic routes often involve multi-step reactions that require careful optimization to ensure high yield and purity. The use of fluorinated intermediates and sulfamoylation techniques are critical steps in this process.
The chemical stability of 4-(2-N,N-Dimethylsulfamoylphenyl)-2-fluorobenzoic acid is another important consideration during its synthesis and application. The presence of both fluorine and sulfamoyl groups can influence the compound's reactivity under various conditions. Stability studies are essential to ensure that the compound maintains its integrity during storage, transportation, and formulation into final products.
In conclusion, 4-(2-N,N-Dimethylsulfamoylphenyl)-2-fluorobenzoic acid (CAS No. 1261901-30-7) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. With ongoing advancements in synthetic chemistry and computational biology, this compound is poised to play a significant role in future drug discovery efforts.
1261901-30-7 (4-(2-N,N-Dimethylsulfamoylphenyl)-2-fluorobenzoic acid) Related Products
- 1261936-49-5(5-(4-N,N-Dimethylsulfamoylphenyl)-2-fluorobenzoic acid)
- 1261939-34-7(2-(3-N,N-Dimethylsulfamoylphenyl)-4-fluorobenzoic acid)
- 1261915-78-9([1,1'-Biphenyl]-3-carboxylic acid, 4'-[(dimethylamino)sulfonyl]-5-fluoro-)
- 91103-94-5(5-(n,n-Dimethylsulfamoyl)-2-fluorobenzoic Acid)
- 1261939-59-6(95%)
- 1261893-89-3(95%)
- 1261899-25-5(3-(2-N,N-Dimethylsulfamoylphenyl)-4-fluorobenzoic acid)
- 1261996-26-2(3-(2-N,N-Dimethylsulfamoylphenyl)-5-fluorobenzoic acid)
- 1261968-97-1(3-[4-(Dimethylsulfamoyl)phenyl]-4-fluorobenzoic acid)
- 1261939-22-3(95%)